Cas no 1261958-03-5 (2-(5-Hydroxypyridin-2-yl)benzaldehyde)

• Product Name: 2-(5-Hydroxypyridin-2-yl)benzaldehyde
• CAS No: 1261958-03-5
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• MDL: MFCD18323334
• CID: 2766032
• PubChem ID: 53229160
• Update Time: 2025-10-31

2-(5-Hydroxypyridin-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 1261958-03-5
• MFCD18323334
• 2-(2-Formylphenyl)-5-hydroxypyridine, 95%
• 2-(2-FORMYLPHENYL)-5-HYDROXYPYRIDINE
• AKOS006318728
• DTXSID30692432
• 2-(5-Hydroxypyridin-2-yl)benzaldehyde

• MDL： MFCD18323334
• Inchi： 1S/C12H9NO2/c14-8-9-3-1-2-4-11(9)12-6-5-10(15)7-13-12/h1-8,15H
• InChI Key： NFGIPGBXXAZEIZ-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C=C1)C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 199.063328530Da
• Monoisotopic Mass: 199.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(5-Hydroxypyridin-2-yl)benzaldehyde

Recent Advances in the Study of 2-(5-Hydroxypyridin-2-yl)benzaldehyde (CAS: 1261958-03-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(5-Hydroxypyridin-2-yl)benzaldehyde (CAS: 1261958-03-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's distinctive structure, featuring a hydroxypyridine moiety linked to a benzaldehyde group, makes it a promising scaffold for the development of novel pharmaceuticals.

Recent studies have highlighted the compound's role as an intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition and receptor modulation. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 2-(5-Hydroxypyridin-2-yl)benzaldehyde exhibit potent inhibitory effects against certain kinases involved in inflammatory pathways. This suggests its potential utility in developing anti-inflammatory drugs. Additionally, the compound's ability to form stable complexes with metal ions has been explored for applications in metallodrug design, particularly in oncology.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 2-(5-Hydroxypyridin-2-yl)benzaldehyde. A study in Organic Letters (2022) reported a novel catalytic method that significantly reduces byproduct formation, thereby improving the scalability of the synthesis process. This methodological innovation is critical for the compound's potential industrial application, as it addresses previous challenges related to cost and efficiency.

Furthermore, computational studies have provided insights into the compound's molecular interactions, particularly its binding affinity for various biological targets. Molecular docking simulations, as described in a 2023 Bioorganic Chemistry article, revealed that the hydroxypyridine and benzaldehyde groups play a synergistic role in stabilizing interactions with target proteins. These findings are instrumental in guiding the design of next-generation derivatives with enhanced pharmacological properties.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Preliminary in vivo studies, such as those reported in Toxicology and Applied Pharmacology (2023), indicate that while the compound shows favorable bioavailability, further optimization is needed to mitigate potential hepatotoxicity. Ongoing research is focused on structural modifications to improve its safety profile without compromising efficacy.

In conclusion, 2-(5-Hydroxypyridin-2-yl)benzaldehyde (CAS: 1261958-03-5) represents a versatile and promising candidate in chemical biology and drug discovery. Its multifaceted applications, from enzyme inhibition to metallodrug development, underscore its potential to address unmet medical needs. Future research should prioritize comprehensive preclinical evaluations to translate these findings into clinically viable therapeutics.